Cas no 162269-66-1 (Benzonitrile, 4-hydroxy-3-[(3-hydroxy-2-pyridinyl)carbonyl]-)

• Product name: Benzonitrile, 4-hydroxy-3-[(3-hydroxy-2-pyridinyl)carbonyl]-
• CAS No: 162269-66-1
• MF: C₁₃H₈N₂O₃
• MW: 240.21422290802
• CID: 1343368

Benzonitrile, 4-hydroxy-3-[(3-hydroxy-2-pyridinyl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-hydroxy-3-[(3-hydroxy-2-pyridinyl)carbonyl]-

• Inchi： 1S/C13H8N2O3/c14-7-8-3-4-10(16)9(6-8)13(18)12-11(17)2-1-5-15-12/h1-6,16-17H
• InChI Key： UZDMQWWEBQWDNN-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(O)C(C(C2=NC=CC=C2O)=O)=C1

Computed Properties

• Exact Mass: 240.05354

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 499.0±45.0 °C(Predicted)
• PSA: 94.21
• pka: 3.75±0.43(Predicted)